Cas no 1805323-22-1 (Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate
• CAS No: 1805323-22-1
• MF: C₁₀H₉F₂I₂NO₂
• MW: 466.989714384079
• CID: 4851708
• Update Time: 2025-11-01

Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate

• Inchi： 1S/C10H9F2I2NO2/c1-2-17-7(16)3-5-6(13)4-15-10(14)8(5)9(11)12/h4,9H,2-3H2,1H3
• InChI Key： QIGPJSMUVOLGAI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1CC(=O)OCC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate

Research Brief on Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate (CAS: 1805323-22-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate (CAS: 1805323-22-1) is a specialized pyridine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and diiodo substitutions, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research.

The synthesis of Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate involves multi-step organic transformations, with a focus on optimizing yield and purity for pharmaceutical applications. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key precursor in the synthesis of pyridine-based inhibitors targeting bacterial enzymes. The difluoromethyl group, in particular, enhances the metabolic stability of derived compounds, making them more resistant to degradation in biological systems.

In addition to its synthetic utility, recent investigations have delved into the mechanistic aspects of Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate. Computational studies, including density functional theory (DFT) calculations, have provided insights into its electronic properties and reactivity patterns. These findings are critical for rational drug design, as they enable researchers to predict how modifications to the core structure might influence biological activity. For instance, the diiodo substitutions have been shown to facilitate halogen bonding interactions with target proteins, a feature exploited in the design of enzyme inhibitors.

One of the most promising applications of this compound lies in its potential as a building block for anticancer agents. A 2024 preclinical study demonstrated that derivatives of Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. The mechanism of action appears to involve interference with cellular redox homeostasis, leading to oxidative stress and apoptosis. These findings underscore the compound's potential as a scaffold for developing targeted therapies with reduced off-target effects.

Despite these advances, challenges remain in the large-scale production and formulation of Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate-based drugs. Current research is focused on improving synthetic routes to enhance scalability and reduce costs. Additionally, pharmacokinetic studies are underway to evaluate the bioavailability and tissue distribution of its derivatives, which will be crucial for advancing these compounds into clinical trials.

In conclusion, Ethyl 3-(difluoromethyl)-2,5-diiodopyridine-4-acetate (CAS: 1805323-22-1) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities make it a valuable tool for drug discovery. Future studies will likely explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its potential impact on human health.